Cas no 1806801-14-8 (3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1806801-14-8
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4857766
• Update Time: 2025-05-27

3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H9BrF2N2O2/c10-3-7-5(13)1-4(9(11)12)6(14-7)2-8(15)16/h1,9H,2-3,13H2,(H,15,16)
• InChI Key： SFLUQLBVACHPPB-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(F)F)C(CC(=O)O)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetic acid

Comprehensive Overview of 3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1806801-14-8)

3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1806801-14-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in addressing antibiotic resistance, a pressing global health concern.

The pyridine-6-acetic acid backbone of this compound provides a versatile platform for further chemical modifications. Recent studies highlight its role in optimizing drug solubility and bioavailability, key challenges in modern medicinal chemistry. With the rise of AI-driven drug design and computational chemistry, this molecule has become a subject of interest for virtual screening and molecular docking studies. Its difluoromethyl moiety is particularly noteworthy, as fluorine-containing compounds continue to dominate pharmaceutical pipelines due to their enhanced metabolic stability.

From an industrial perspective, CAS No. 1806801-14-8 represents an important case study in green chemistry advancements. Manufacturers are developing more sustainable synthetic routes to this compound, addressing growing concerns about environmental impact in chemical production. The bromine atom in its structure offers unique reactivity patterns that enable selective transformations, making it valuable for click chemistry applications and fragment-based drug discovery.

Analytical characterization of 3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetic acid presents interesting challenges for modern spectroscopy techniques. Nuclear magnetic resonance (NMR) studies must account for both the bromomethyl and difluoromethyl groups, which influence chemical shifts and coupling patterns. Mass spectrometry methods have been optimized to detect this compound in complex biological matrices, supporting pharmacokinetic studies. These analytical developments contribute to the broader field of small molecule characterization, a hot topic in analytical chemistry circles.

The stability profile of this compound under various pH conditions has become a research focus, particularly for formulation scientists working on oral drug delivery systems. Its potential as a prodrug candidate is being evaluated, with special attention to how the acetic acid moiety might be modified to enhance tissue targeting. These investigations align with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

In the context of intellectual property, CAS No. 1806801-14-8 appears in several patent applications related to heterocyclic chemistry innovations. Legal experts note its inclusion in claims covering novel synthetic methodologies and therapeutic applications. This reflects the compound's growing commercial importance in the pharmaceutical intermediates market, which is experiencing rapid growth due to increased outsourcing of drug development processes.

From a regulatory standpoint, thorough documentation of the compound's physicochemical properties is essential for REACH compliance and other chemical safety assessments. Researchers emphasize the need for comprehensive structure-activity relationship studies to fully understand its biological interactions. Such work contributes valuable data to public databases that support predictive toxicology efforts, an area of intense interest for regulatory science.

The crystalline form of 3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetic acid has been characterized by X-ray diffraction, revealing interesting packing patterns influenced by hydrogen bonding from the amino group and the acetic acid moiety. These findings have implications for crystal engineering strategies aimed at improving drug substance properties. The compound's behavior in solution, particularly its pH-dependent speciation, is also being studied using advanced spectroscopic techniques.

Looking forward, the scientific community anticipates expanded applications for this versatile intermediate. Its combination of halogenated and nitrogen-containing functional groups makes it particularly interesting for materials science applications, including the development of novel coordination polymers. As synthetic methodologies continue to evolve, particularly in C-H activation chemistry, researchers expect to discover more efficient routes to this and related pyridine derivatives.

In educational contexts, CAS No. 1806801-14-8 serves as an excellent example for teaching advanced concepts in heterocyclic chemistry and medicinal chemistry. Its synthesis illustrates important principles of regioselective functionalization and protecting group strategies. The compound's structural features provide rich discussion points for understanding how molecular modifications influence biological activity, a fundamental concept in drug design curricula.

The commercial availability of 3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetic acid from specialty chemical suppliers has facilitated broader research access. Quality control specifications typically emphasize purity levels suitable for pharmaceutical development, with particular attention to residual solvent content and heavy metal impurities. This reflects the compound's transition from a research chemical to a bona fide drug development intermediate with established supply chains.

Environmental fate studies of this compound are beginning to emerge, addressing questions about its biodegradation pathways and potential ecotoxicological effects. Such research aligns with growing industry emphasis on green chemistry metrics and sustainable molecular design. The presence of both fluorine and bromine atoms in its structure makes these investigations particularly relevant for understanding the environmental behavior of halogenated organic compounds.

In conclusion, 3-Amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1806801-14-8) represents a fascinating case study at the intersection of synthetic chemistry, drug discovery, and materials science. Its unique structural features continue to inspire innovative applications across multiple scientific disciplines. As research methodologies advance and global health challenges evolve, this compound will likely maintain its position as a valuable tool for chemical innovation and therapeutic development.